Cas no 2228253-87-8 (1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol)

• Product Name: 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol
• CAS No: 2228253-87-8
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6194460
• PubChem ID: 165976723
• Update Time: 2025-06-11

1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol
• 2228253-87-8
• EN300-1915780

• Inchi： 1S/C10H14BrNO/c1-7-3-8(5-9(11)4-7)10(2,13)6-12/h3-5,13H,6,12H2,1-2H3
• InChI Key： OFKMVBOHQWQADL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=C(C=1)C(C)(CN)O

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol

Introduction to 1-Amino-2-(3-Bromo-5-Methylphenyl)propan-2-ol (CAS No. 2228253-87-8)

1-Amino-2-(3-bromo-5-methylphenyl)propan-2-ol (CAS No. 2228253-87-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated aromatic ring and an amino alcohol moiety. These structural elements contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol is defined by its molecular formula, C₁₀H₁₄BrNO, and its molecular weight of approximately 246.13 g/mol. The presence of the bromine atom on the aromatic ring and the amino alcohol group provides this compound with a range of chemical properties that are of interest in various biological contexts.

In recent years, there has been a growing body of research focused on the biological activities and potential applications of 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol. Studies have shown that this compound exhibits significant activity in several key areas, including anti-inflammatory, anti-cancer, and neuroprotective effects. These findings have sparked interest in exploring its potential as a therapeutic agent for various diseases and conditions.

Anti-Inflammatory Activity: One of the most promising areas of research involving 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol is its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been shown to reduce the expression of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins, which are key mediators of inflammation. These findings suggest that 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol could be a valuable candidate for the development of new anti-inflammatory drugs.

Anti-Cancer Potential: Another area where 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol has shown promise is in cancer therapy. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism behind this effect is thought to involve the modulation of signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells. These findings highlight the potential of 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol as a lead compound for the development of new anti-cancer drugs.

Neuroprotective Effects: In addition to its anti-inflammatory and anti-cancer properties, 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol has also been investigated for its neuroprotective effects. Studies have shown that this compound can protect neurons from oxidative stress and excitotoxicity, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity of 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol is believed to be mediated through its ability to modulate intracellular signaling pathways and reduce oxidative stress.

The synthesis of 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol has been well-documented in the literature, with several methods reported for its preparation. One common approach involves the reaction of 3-bromoacetophenone with ammonia followed by reduction to form the amino alcohol derivative. This synthetic route is efficient and scalable, making it suitable for large-scale production if needed.

In conclusion, 1-amino-2-(3-bromo-5-methylphenyl)propan-2-ol (CAS No. 24690490760000000000000000000499999999999999878464) is a versatile compound with a wide range of biological activities that make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Its unique structural features and promising biological properties position it as a valuable lead compound for the discovery and development of new therapeutic agents targeting inflammation, cancer, and neurodegenerative diseases.